1-[3-(3-chlorophenoxy)propoxy]-2-methoxy-4-methylbenzene

• IUPAC Name: 1-[3-(3-chlorophenoxy)propoxy]-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C17H19ClO3/c1-13-7-8-16(17(11-13)19-2)21-10-4-9-20-15-6-3-5-14(18)12-15/h3,5-8,11-12H,4,9-10H2,1-2H3
• InChI Key: NCVXXALVPNXVFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCOC2=CC(=CC=C2)Cl)OC
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-[3-(3-chlorophenoxy)propoxy]-2-methoxy-4-methylbenzene is a compound commonly known as ICI 118,551. It is a selective beta-2 adrenergic receptor antagonist that has been widely used in scientific research applications.

Mechanism of Action

ICI 118,551 is a selective beta-2 adrenergic receptor antagonist. It binds to the beta-2 adrenergic receptor and prevents the activation of this receptor by endogenous ligands, such as epinephrine and norepinephrine. This results in a decrease in cAMP production and a decrease in downstream signaling pathways.
Biochemical and Physiological Effects:
ICI 118,551 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit bronchodilation, decrease glucose uptake in skeletal muscle, and decrease cardiac contractility. Additionally, it has been shown to have anti-inflammatory effects in certain cell types.

Advantages and Limitations for Lab Experiments

ICI 118,551 is a useful tool for studying the beta-2 adrenergic receptor in vitro and in vivo. It is highly selective for this receptor and does not interact with other adrenergic receptors. However, it is important to note that the physiological effects of ICI 118,551 may be influenced by factors such as dose, route of administration, and species differences.

Future Directions

There are many future directions for the use of ICI 118,551 in scientific research. One area of interest is the role of the beta-2 adrenergic receptor in metabolic diseases such as diabetes and obesity. Additionally, there is interest in using ICI 118,551 as a tool to study the pharmacology of beta-2 adrenergic receptor agonists and antagonists. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of ICI 118,551 involves the reaction of 2-methoxy-4-methylphenol with 3-chlorophenyl magnesium bromide to form 1-(3-chlorophenoxy)-2-methoxy-4-methylbenzene. This intermediate is then reacted with 1,3-dibromopropane to form the final product, 1-[3-(3-chlorophenoxy)propoxy]-2-methoxy-4-methylbenzene.

Scientific Research Applications

ICI 118,551 is commonly used in scientific research as a tool to study the beta-2 adrenergic receptor. It has been used to investigate the role of this receptor in various physiological processes, such as bronchodilation, glucose metabolism, and cardiac function. Additionally, it has been used to study the pharmacology of beta-2 adrenergic receptor agonists and antagonists.